![molecular formula C20H19ClN2O2 B2886280 4-((4-chlorobenzyl)oxy)-N-(cyclopropylmethyl)-1H-indole-2-carboxamide CAS No. 1428359-52-7](/img/structure/B2886280.png)
4-((4-chlorobenzyl)oxy)-N-(cyclopropylmethyl)-1H-indole-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-((4-chlorobenzyl)oxy)-N-(cyclopropylmethyl)-1H-indole-2-carboxamide is a synthetic compound that belongs to the class of indole-based synthetic cannabinoids. It is commonly referred to as CUMYL-4CN-BINACA or 4-CN-CUMYL-BINACA. This compound has been widely studied due to its potential use as a research tool for investigating the endocannabinoid system and its receptors.
Scientific Research Applications
Hydrogen Bonding and Molecular Structure
Research on anticonvulsant enaminones, which share structural similarities with the specified compound, highlights the significance of hydrogen bonding and molecular conformation in determining their biological activity. These studies emphasize the critical roles of specific functional groups in facilitating interactions with biological targets, suggesting potential applications in designing novel therapeutic agents (Kubicki, Bassyouni, & Codding, 2000).
Anticholinesterase Activity
Compounds bearing the indole moiety have been synthesized and evaluated for their anticholinesterase activity, demonstrating significant potential in the treatment of Alzheimer's disease. The synthesis of N-(2-(1H-indol-3-yl)ethyl)-2-oxo-2H-chromene-3-carboxamides showed notable activity toward acetylcholinesterase (AChE), suggesting that modifications to the indole and coumarin scaffolds could enhance therapeutic efficacy (Ghanei-Nasab et al., 2016).
Antituberculosis Agents
Indole-2-carboxamides have been identified as a promising class of antituberculosis agents. Structural modifications to this core structure have shown improved activity against Mycobacterium tuberculosis, illustrating the potential of indole derivatives in addressing infectious diseases (Kondreddi et al., 2013).
Allosteric Modulation of CB1 Receptor
Optimization of indole-2-carboxamides for allosteric modulation of the cannabinoid receptor 1 (CB1) indicates the versatility of this chemical backbone in modulating receptor activity. Such research underlines the compound's potential in developing therapies for disorders related to the endocannabinoid system (Khurana et al., 2014).
Synthesis and Biological Evaluation of Hybrid Molecules
The synthesis of hybrid molecules combining indole with other bioactive scaffolds, like pyrimidines, has shown promising anticancer and antimicrobial activities. These findings suggest the utility of indole derivatives in creating multifunctional therapeutic agents with enhanced biological properties (Gokhale, Dalimba, & Kumsi, 2017).
properties
IUPAC Name |
4-[(4-chlorophenyl)methoxy]-N-(cyclopropylmethyl)-1H-indole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClN2O2/c21-15-8-6-14(7-9-15)12-25-19-3-1-2-17-16(19)10-18(23-17)20(24)22-11-13-4-5-13/h1-3,6-10,13,23H,4-5,11-12H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMLXCCDURWVTBY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CNC(=O)C2=CC3=C(N2)C=CC=C3OCC4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.